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Compound of Interest

Compound Name: 3-(Methoxycarbonyl)benzoic acid

Cat. No.: B047654

An In-depth Technical Guide to the Safety of 3-Carbomethoxybenzoic Acid

This guide provides a comprehensive overview of the safety data for 3-
(Methoxycarbonyl)benzoic acid (also known as 3-carbomethoxybenzoic acid), intended for
researchers, scientists, and professionals in drug development. It covers hazard identification,
handling procedures, and toxicological properties based on available data.

Chemical Identification

Identifier Value

Chemical Name 3-(Methoxycarbonyl)benzoic acid

3-Carbomethoxybenzoic acid, Methyl 3-

Synonyms
carboxybenzoate
CAS Number 1877-71-0[1]
Molecular Formula CoHsOa[1]
Molecular Weight 180.16 g/mol [1]
(Image of the chemical structure of 3-
Structure

(Methoxycarbonyl)benzoic acid)

Hazard Identification and Classification

Based on aggregated GHS data, 3-(Methoxycarbonyl)benzoic acid presents several
potential hazards. While a significant percentage of notifications to the ECHA C&L Inventory
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indicate that this chemical does not meet GHS hazard criteria, a notable portion reports the
following classifications.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

GHS Pictogram:

o ! (Exclamation Mark)

Signal Word:

e Warning[1]

Precautionary Statements: A comprehensive list of precautionary statements includes:

e Prevention: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after handling), P270
(Do not eat, drink or smoke when using this product), P280 (Wear protective gloves/eye
protection/face protection).[1][3]

e Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER/doctor if you feel
unwell), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED:
Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing).[1][2]

o Storage: P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405
(Store locked up).[1]

o Disposal: P501 (Dispose of contents/container to an approved waste disposal plant).[1]
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Physical and Chemical Properties

The following table summarizes the available quantitative data on the physical and chemical
properties of 3-(Methoxycarbonyl)benzoic acid.

Property Value

Melting Point 194-196 °CI[2]
Boiling Point No data available
Density No data available
Solubility No data available
Vapor Pressure No data available
Flash Point No data available
XlogP 1.8[1]

Toxicological Information

Detailed toxicological studies for 3-(Methoxycarbonyl)benzoic acid have not been widely
published. Much of the available information is qualitative, derived from GHS classifications.[4]
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Toxicity Endpoint

Data

Acute Oral Toxicity

Harmful if swallowed (H302).[2] No quantitative
LD50 data available.

Acute Dermal Toxicity

No data available.

Acute Inhalation Toxicity

No data available.

Skin Corrosion/Irritation

Causes skin irritation (H315).[1]

Serious Eye Damage/Irritation

Causes serious eye irritation (H319).[1]

Respiratory/Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation (H335).[1]

Specific Target Organ Toxicity (Repeated
Exposure)

No data available.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.
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Route of Exposure

P304+P340

Immediate Actions

Move to fresh air.

P302+P352

\If not breathing, give artificial respiration.

( Wash off with soap and plenty of water.

Skin Contact
Exposure Event

Inhalation

P305+P351+P338

P301+P312

k Remove contaminated clothing.

Rinse with water for at least 15 minutes.
Remove contact lenses if present.

( Rinse mouth with water.

Do NOT induce vomiting.

Consult a Physician /

Seek Immediate Medical Attention

)
)_

Click to download full resolution via product page

Caption: First aid procedures following exposure to 3-carbomethoxybenzoic acid.

Handling and Storage

Proper handling and storage are crucial to minimize risk.
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Safe Handling and Storage Protocol

Chemical Received

Handling Procedures

Work in a well-ventilated area
or under a fume hood

Avoid dust formation
and accumulation

Wear Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Avoid contact with skin, eyes,

and clothing

Wash hands thoroughly
after handling

Store away from incompatible materials

orage Conditions

Keep container tightly closed

Store in a cool, dry place

(e.g., strong oxidizing agents)

Store locked up (P405)

Caption:

Chemical Use / Disposal

Click to download full resolution via product page

Logical workflow for the safe handling and storage of chemical substances.

Experimental Protocols: Standardized
Methodologies
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While specific experimental reports for 3-(Methoxycarbonyl)benzoic acid are not publicly
available, the toxicological data presented in safety data sheets are generated using
internationally recognized and standardized protocols. The most common are the OECD
Guidelines for the Testing of Chemicals.[5][6][7] These guidelines ensure that data is reliable
and comparable across different laboratories and regulatory bodies.

The health effects of a chemical are evaluated according to methods detailed in Section 4 of
the OECD Guidelines.[5][8] Key tests relevant to the hazards of this compound would include:

o Acute Oral Toxicity (OECD 420, 423, or 425): These tests are used to determine the LD50 of
a substance. The protocols involve administering the chemical to animals (typically rats) in a
single dose and observing them for a set period (e.g., 14 days) for signs of toxicity and
mortality.

o Acute Dermal Irritation/Corrosion (OECD 404): This guideline describes the procedure for
assessing the potential of a substance to cause skin irritation or corrosion. A small amount of
the chemical is applied to the shaved skin of an animal (typically a rabbit) and the site is
observed for signs of erythema (redness) and edema (swelling) over several days.

e Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential for a chemical to
cause serious eye damage. The substance is applied to one eye of an animal (typically a
rabbit), and the effects on the cornea, iris, and conjunctiva are scored and recorded at
specific intervals.

The diagram below illustrates a generalized workflow for a toxicological study based on these
OECD principles.
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Phase 1: Study Design

Select OECD Guideline
(e.g., OECD 404)

'

Dose Level Selection
& Justification

'

Animal Model Selection
& Acclimatization

Phase 2: In-Life

Dose Administration
(e.g., Dermal Application)

Observation Period
(e.g., 14 days)

Record Clinical Signs
(e.g., Erythema, Edema)

Phase 3: Anjalysis & Reporting

Pathology & Histology
(if applicable)

Data Analysis &
Statistical Evaluation

Final Study Report &
Classification

Click to download full resolution via product page

Caption: Generalized workflow for an in-vivo toxicology study.
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Conclusion

3-(Methoxycarbonyl)benzoic acid is a chemical that should be handled with care, given its
potential to cause skin, eye, and respiratory irritation, and harm if swallowed. While
comprehensive toxicological data is limited, adherence to the GHS precautionary statements,
proper use of personal protective equipment, and correct handling and storage procedures are
essential for ensuring safety in a research and development setting. All work should be
conducted based on a thorough risk assessment specific to the planned experimental
conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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